Cas no 1500943-80-5 (2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol)

• Product Name: 2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol
• CAS No: 1500943-80-5
• MF: C₁₂H₁₄F₄O
• MW: 250.232577800751
• CID: 6781292
• Update Time: 2026-03-12

2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol

• Inchi： 1S/C12H14F4O/c1-3-7(2)11(17)9-6-8(12(14,15)16)4-5-10(9)13/h4-7,11,17H,3H2,1-2H3
• InChI Key： ZVVTWAKUTMXXLN-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C=1)C(F)(F)F)F)(O)C(C)CC

Additional information on 2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol

2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol: A Comprehensive Overview

2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol, also known by its CAS number 1500943-80-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its benzenemethanol backbone, which is substituted with a fluorine atom at the 2-position, a trifluoromethyl group at the 5-position, and an α-(1-methylpropyl) group. These substituents confer the molecule with distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol involves a multi-step process that typically begins with the preparation of the benzenemethanol core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group at the 5-position, while fluorination at the 2-position has been achieved through electrophilic aromatic substitution using fluorine sources such as NFS_i. The α-(1-methylpropyl) group is introduced via nucleophilic substitution or alkylation reactions, depending on the specific conditions optimized for this step.

The structural complexity of 2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol lends itself to a wide range of applications. In pharmacology, this compound has been explored as a potential lead molecule for drug discovery. Its trifluoromethyl group contributes to high lipophilicity, which enhances its ability to cross biological membranes. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, the fluorine atom at the 2-position introduces electronic effects that can modulate the compound's interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In materials science, 2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol has been utilized as a precursor for advanced materials such as organic semiconductors and polymer-based composites. The trifluoromethyl group imparts electron-withdrawing properties, which are advantageous for tuning the electronic characteristics of materials. Researchers have reported enhanced charge transport properties in polymers synthesized using this compound as a building block. Furthermore, its α-(1-methylpropyl) group provides steric bulk, which can influence the crystallinity and mechanical properties of resulting materials.

The latest research on 2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol has focused on understanding its environmental fate and toxicity. Given its potential use in pharmaceuticals and materials, assessing its ecotoxicological profile is crucial. Studies conducted under controlled laboratory conditions suggest that this compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to simpler organic compounds. Its acute toxicity to aquatic organisms has been evaluated, and results indicate moderate toxicity to certain species. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 2-Fluoro-α-(1-methylpropyl)-5-(trifluoromethyl)benzenemethanol, CAS number 1500943-80-5, is a versatile compound with significant potential in multiple scientific domains. Its unique structure enables diverse applications ranging from drug discovery to materials science. Ongoing research continues to uncover new insights into its properties and behavior, paving the way for innovative uses in the future.